2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol

• IUPAC Name: 2-(cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol
• InChI: InChI=1S/C17H21NO2S/c1-2-20-13-8-9-15-14(10-13)17(19)16(21-15)11-18-12-6-4-3-5-7-12/h8-12,19H,2-7H2,1H3
• InChI Key: ZHJMITVIEFGUCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)SC(=C2O)C=NC3CCCCC3
• Molecular Formula: C17H21NO2S
• Molecular Weight: 303.4 g/mol

Description

2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol is a complex organic compound that belongs to the class of benzothiophenes Benzothiophenes are heterocyclic compounds containing a benzene ring fused to a thiophene ring This particular compound is characterized by the presence of a cyclohexyliminomethyl group and an ethoxy group attached to the benzothiophene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Benzothiophene Core: The benzothiophene core can be synthesized through a cyclization reaction involving a suitable thiophene precursor and a benzene derivative.

Introduction of the Cyclohexyliminomethyl Group: This step involves the reaction of the benzothiophene core with cyclohexylamine and formaldehyde under acidic conditions to form the cyclohexyliminomethyl group.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to reduce the imine group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the ethoxy group, using nucleophiles such as halides or amines.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; typically carried out in anhydrous solvents.

Substitution: Halides, amines; typically carried out in polar aprotic solvents.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Amines.

Substitution: Substituted benzothiophenes with various functional groups.

Scientific Research Applications

2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol has been explored for various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific biological pathways.

Industry: Used in the development of advanced materials, such as polymers and dyes, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The cyclohexyliminomethyl group can enhance the compound’s binding affinity to specific targets, while the benzothiophene core can facilitate interactions with hydrophobic regions of proteins. The ethoxy group can influence the compound’s solubility and bioavailability.

Comparison with Similar Compounds

2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol can be compared with other benzothiophene derivatives, such as:

2-(Cyclohexyliminomethyl)-benzothiophene: Lacks the ethoxy group, which can affect its solubility and reactivity.

5-Ethoxy-1-benzothiophen-3-ol: Lacks the cyclohexyliminomethyl group, which can influence its biological activity and binding affinity.

2-(Cyclohexylaminomethyl)-5-ethoxy-1-benzothiophen-3-ol: Contains an amine group instead of an imine, which can affect its chemical reactivity and stability.

The presence of both the cyclohexyliminomethyl and ethoxy groups in 2-(Cyclohexyliminomethyl)-5-ethoxy-1-benzothiophen-3-ol makes it unique, providing a balance of hydrophobicity, reactivity, and potential biological activity.